7-Methoxy-6-(2-methylphenyl)-N-phenylquinazolin-2-amine

• CAS No.: 914397-67-4
• Molecular Formula: C22H19N3O
• Molecular Weight: 341.4 g/mol
• IUPAC Name: 7-methoxy-6-(2-methylphenyl)-N-phenylquinazolin-2-amine
• InChI: InChI=1S/C22H19N3O/c1-15-8-6-7-11-18(15)19-12-16-14-23-22(24-17-9-4-3-5-10-17)25-20(16)13-21(19)26-2/h3-14H,1-2H3,(H,23,24,25)
• InChI Key: QYYLCBSAFXYCKC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=C(C=C3C(=C2)C=NC(=N3)NC4=CC=CC=C4)OC

Description

7-Methoxy-6-(2-methylphenyl)-N-phenylquinazolin-2-amine is a useful research compound. Its molecular formula is C22H19N3O and its molecular weight is 341.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

2-Amino-7-methoxy-6-(2-methylphenyl)quinazoline (150 mg, 0.565 mmol) obtained in Example 174 was dissolved in dioxane (5.7 mL) and the solution was added with iodobenzene (70 μL, 0.622 mmol), tris(dibenzylideneacetone)dipalladium (25.9 mg, 0.028 mmol), 9,9-dimethyl-4,5-bis(diphenylphosphino)xanthene (36 mg, 0.062 mmol) and cesium carbonate (258 mg, 0.791 mmol), followed by stirring at 100° C. for 20 hours. The reaction mixture was added with water and extracted with ethyl acetate. The organic layer was washed with saturated brine and dried over anhydrous magnesium sulfate, then the solvent was evaporated under reduced pressure. The residue was purified by preparative thin-layer chromatography (ethyl acetate/hexane=3/7) to obtain 2-anilino-7-methoxy-6-(2-methylphenyl)quinazoline (164 mg, 85%). In a similar manner to Example 19, Compound 178 was obtained using the above-obtained 2-anilino-7-methoxy-6-(2-methylphenyl)quinazoline.